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Compound of Interest

Compound Name: Acid red 119

Cat. No.: B1196764 Get Quote

This technical guide provides an in-depth overview of the spectral properties of Acid Red 119,

with a focus on its absorption maxima. The information is intended for researchers, scientists,

and professionals in drug development and related fields who utilize this dye in their work.

Spectral Data
Acid Red 119 is a diazo dye used in various industrial applications, including textiles and

leather.[1][2] Its spectral characteristics are crucial for its quantification and for studying its

behavior in different chemical and biological systems. The absorption of light by Acid Red 119
in the ultraviolet-visible (UV-Vis) range is characterized by a distinct peak, the wavelength of

which is referred to as the maximum absorption wavelength (λmax).

Table 1: Absorption Maxima (λmax) of Acid Red 119

Parameter Value Solvent/Conditions

λmax ~510-520 nm Aqueous solution

Note: The exact λmax can vary slightly depending on the solvent polarity, pH, and the presence

of other substances in the solution. While a precise molar absorption coefficient for Acid Red
119 is not readily available in the surveyed literature, it can be determined experimentally using

the Beer-Lambert law.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1196764?utm_src=pdf-interest
https://www.benchchem.com/product/b1196764?utm_src=pdf-body
https://www.benchchem.com/product/b1196764?utm_src=pdf-body
http://www.worlddyevariety.com/acid-dyes/acid-red-119.html
https://www.colorbloomdyes.com/acid-dyes/acid-red/acid-red-119.html
https://www.benchchem.com/product/b1196764?utm_src=pdf-body
https://www.benchchem.com/product/b1196764?utm_src=pdf-body
https://www.benchchem.com/product/b1196764?utm_src=pdf-body
https://www.benchchem.com/product/b1196764?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols for Spectral Analysis
The determination of the absorption spectrum and molar absorption coefficient of a dye like

Acid Red 119 is a standard procedure in spectrophotometry. The following are detailed

methodologies for these key experiments.

2.1. Determination of Maximum Absorption Wavelength (λmax)

This protocol outlines the steps to determine the λmax of Acid Red 119.

Materials and Equipment:

UV-Vis Spectrophotometer

Quartz or glass cuvettes

Acid Red 119 powder

Appropriate solvent (e.g., deionized water, ethanol)

Volumetric flasks and pipettes

Analytical balance

Procedure:

Preparation of a Stock Solution: Accurately weigh a small amount of Acid Red 119 powder

and dissolve it in a known volume of the chosen solvent in a volumetric flask to prepare a

stock solution of a specific concentration.

Preparation of a Dilute Solution: Prepare a dilute solution from the stock solution that has an

absorbance in the optimal range of the spectrophotometer (typically 0.1 to 1.0 absorbance

units).

Spectrophotometer Setup: Turn on the spectrophotometer and allow the lamp to warm up

and stabilize.
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Blank Measurement: Fill a cuvette with the pure solvent to be used as a blank. Place the

cuvette in the spectrophotometer and perform a baseline correction or "zero" the instrument

across the desired wavelength range.

Sample Measurement: Rinse the cuvette with the dilute Acid Red 119 solution and then fill

it. Place the sample cuvette in the spectrophotometer.

Spectral Scan: Scan the absorbance of the solution over a range of wavelengths in the

visible region (e.g., 400 nm to 700 nm).

λmax Determination: The wavelength at which the highest absorbance is recorded is the

λmax.

2.2. Determination of Molar Absorption Coefficient (ε)

The molar absorption coefficient (ε) is a measure of how strongly a chemical species absorbs

light at a given wavelength and is determined using the Beer-Lambert Law (A = εbc).

Procedure:

Prepare a Series of Standard Solutions: From the stock solution of Acid Red 119, prepare a

series of dilutions with known concentrations.

Measure Absorbance at λmax: Set the spectrophotometer to the predetermined λmax of

Acid Red 119. Measure the absorbance of each of the standard solutions, using the pure

solvent as a blank.

Plot a Calibration Curve: Create a plot of absorbance versus concentration for the standard

solutions. According to the Beer-Lambert Law, this should yield a linear relationship.

Calculate the Molar Absorption Coefficient: The slope of the calibration curve will be equal to

the molar absorption coefficient (ε) if the path length (b) of the cuvette is 1 cm. The units for ε

are typically L mol⁻¹ cm⁻¹.

Visualization of Experimental Workflow
The following diagram illustrates the workflow for determining the spectral properties of Acid
Red 119.
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Caption: Workflow for determining λmax and molar absorptivity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. worlddyevariety.com [worlddyevariety.com]

2. China Acid Red 119 Manufacturers, Suppliers, Factory - Free Sample - COLOR BLOOM
[colorbloomdyes.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1196764?utm_src=pdf-body-img
https://www.benchchem.com/product/b1196764?utm_src=pdf-custom-synthesis
http://www.worlddyevariety.com/acid-dyes/acid-red-119.html
https://www.colorbloomdyes.com/acid-dyes/acid-red/acid-red-119.html
https://www.colorbloomdyes.com/acid-dyes/acid-red/acid-red-119.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Spectral Properties and Absorption Maxima of Acid Red
119: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1196764#spectral-properties-and-absorption-
maxima-of-acid-red-119]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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